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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-6-methylphenol is a substituted aromatic compound utilized in various chemical

syntheses within the pharmaceutical and broader chemical industries. Its structure, combining

a phenol ring with bromine and methyl functional groups, imparts specific reactivity that is

valuable in the synthesis of more complex molecules. However, these same structural features

necessitate a thorough understanding of its potential hazards and the implementation of

rigorous safety protocols to ensure the well-being of laboratory personnel.

This technical guide provides a comprehensive overview of the known hazards associated with

2-Bromo-6-methylphenol and details the essential safety precautions for its handling, storage,

and disposal. The information presented is collated from publicly available safety data sheets

and toxicological information for this compound and structurally related chemicals.

Hazard Identification and Classification
2-Bromo-6-methylphenol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its acute toxicity upon ingestion or skin contact, and its potential to cause

significant irritation to the skin and eyes.[1][2]

GHS Classification
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The GHS classification for 2-Bromo-6-methylphenol indicates multiple hazard categories.[1] A

summary of the GHS hazard statements is provided in the table below.

Hazard Class
GHS Hazard Statement (H-
code)

Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1][3]

Acute Toxicity, Dermal H312 Harmful in contact with skin.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

[1][2][3]

Specific Target Organ Toxicity -

Single Exposure
H335

May cause respiratory

irritation.[2][3]

GHS Pictograms:

Exclamation Mark: Indicates that the substance may cause less serious health effects, such

as skin and eye irritation, or may be harmful if swallowed.

Health Hazard: May be used to indicate respiratory sensitization, mutagenicity,

carcinogenicity, reproductive toxicity, target organ toxicity, or aspiration toxicity.

Quantitative Toxicity Data
As of the latest available data, specific quantitative toxicity data such as LD50 (Lethal Dose,

50%) or LC50 (Lethal Concentration, 50%) values for 2-Bromo-6-methylphenol are not

publicly available. In the absence of this specific data, a conservative approach to handling,

based on the GHS classifications of "harmful," is imperative.

Experimental Protocols and Safe Handling
Procedures
Due to the lack of publicly available, detailed experimental protocols specifically for 2-Bromo-6-
methylphenol, the following section outlines general best practices for the safe handling of
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substituted phenols in a laboratory setting. These protocols are designed to minimize exposure

and mitigate the risks identified in the hazard assessment.

Engineering Controls
Fume Hood: All work with 2-Bromo-6-methylphenol, including weighing, transferring, and

reactions, should be conducted in a properly functioning chemical fume hood to minimize the

inhalation of any potential vapors or aerosols.

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

vapors.

Eyewash Stations and Safety Showers: Eyewash stations and safety showers must be

readily accessible in the immediate work area.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling 2-Bromo-6-methylphenol. The

following table summarizes the required PPE.

Body Part Recommended Protection Specification/Standard

Eyes/Face
Safety goggles with side-

shields or a face shield.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[5]

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene). Long-

sleeved laboratory coat.

Inspect gloves for any signs of

degradation or puncture before

use.[5]

Respiratory

A NIOSH/MSHA approved

respirator with an organic

vapor cartridge.

Required if working outside of

a fume hood or if there is a risk

of generating dust or aerosols.

[6]

Body Standard laboratory coat.
To protect against incidental

skin contact.[6]
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Handling and Storage
Handling:

Avoid direct contact with skin and eyes.[7]

Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

Wash hands thoroughly after handling.[8]

Use only non-sparking tools if the material is handled in a way that could generate static

discharge.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[8]

Store away from incompatible materials such as strong oxidizing agents.

Store locked up.[7]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][8]

Skin Contact

Immediately wash off with plenty of soap and

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

persists.[4][8]

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[4][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[4][8]

Spill and Disposal Procedures
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in section 3.2.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal.[4]

For solid spills, carefully sweep or scoop the material to avoid generating dust and place it

in a designated, labeled hazardous waste container.[9]

Decontaminate the spill area with a suitable solvent.
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Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[8]

Do not dispose of down the drain or in regular trash.[10]

Contaminated packaging should be treated as hazardous waste.[5]

Visualized Workflows and Logical Relationships
The following diagrams, generated using Graphviz, illustrate key workflows and logical

relationships for the safe handling of 2-Bromo-6-methylphenol.

Hazard Identification

Personal Protective Equipment (PPE)First Aid Measures

H302: Harmful if swallowed

Ingestion:
Rinse mouth, seek medical attention

H312: Harmful in contact with skin

Chemical-resistant Gloves Lab CoatSkin Contact:
Wash with soap and water

H315: Causes skin irritationH319: Causes serious eye irritation

Safety Goggles/Face ShieldEye Contact:
Rinse with water for 15 min

H335: May cause respiratory irritation

Respirator (if needed)Inhalation:
Move to fresh air

Click to download full resolution via product page

Caption: Hazard statements and their corresponding first aid and PPE responses.
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Caption: Step-by-step workflow for responding to a spill of 2-Bromo-6-methylphenol.

Conclusion
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While 2-Bromo-6-methylphenol is a valuable reagent in chemical synthesis, its potential

hazards necessitate a cautious and well-informed approach to its handling. Adherence to the

engineering controls, personal protective equipment guidelines, and emergency procedures

outlined in this guide is essential for minimizing risk and ensuring a safe laboratory

environment. The absence of specific quantitative toxicity data underscores the importance of

treating this compound with a high degree of care, assuming a significant hazard potential

based on its GHS classification. Researchers, scientists, and drug development professionals

are urged to review this information thoroughly and integrate these safety practices into their

standard operating procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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